Benzyl but-3-ynylcarbamate

• IUPAC Name: benzyl N-but-3-ynylcarbamate
• InChI: InChI=1S/C12H13NO2/c1-2-3-9-13-12(14)15-10-11-7-5-4-6-8-11/h1,4-8H,3,9-10H2,(H,13,14)
• InChI Key: ZNOHXIQXZHWLNI-UHFFFAOYSA-N
• Canonical SMILES: C#CCCNC(=O)OCC1=CC=CC=C1
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• CAS No.: 149965-78-6

Description

Benzyl but-3-ynylcarbamate is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Supramolecular Chemistry and Biomedical Applications

• Benzene-1,3,5-tricarboxamide derivatives, similar in structural complexity to Benzyl but-3-ynylcarbamate, have been used across various scientific disciplines, including supramolecular chemistry and biomedical applications. Their simple structure, accessibility, and detailed understanding of supramolecular self-assembly behavior make them valuable in nanotechnology, polymer processing, and biomedical fields. The self-assembly into nanometer-sized rod-like structures stabilized by H-bonding and their multivalent nature are especially noteworthy for biomedical applications (Cantekin, de Greef, & Palmans, 2012).

GABA Receptor Modulators in Medicinal Chemistry

• Research on GABA_A receptor subtype modulators shows extensive application in treating/preventing diseases such as neurodegenerative diseases, airway hyperresponsiveness, and inflammation diseases. Ligands that modulate the effect of GABA, including benzodiazepine drugs, demonstrate the broad therapeutic potential of compounds that interact with GABA_A receptors, suggesting potential areas where this compound derivatives could be explored (Crocetti & Guerrini, 2020).

Antimicrobial Agents

• Benzofuran derivatives , which share a degree of structural similarity with this compound, have been recognized for their wide range of biological and pharmacological applications, including strong biological activities like anti-tumor, antibacterial, anti-oxidative, and anti-viral activities. These compounds have attracted attention for natural drug lead compounds, indicating potential areas of application for this compound in antimicrobial and antiviral research (Miao et al., 2019).

Material Science

• In material science, hyaluronan derivatives obtained by chemical modification, such as partial or total esterification, demonstrate varied biological properties. These derivatives have been explored for clinical applications due to their biocompatibility and degradability, suggesting a similar potential for modified carbamates in developing new materials for medical and biotechnological applications (Campoccia et al., 1998).

Safety and Hazards

Benzyl but-3-ynylcarbamate is associated with certain hazards. It has been classified with the signal word “Warning” and is associated with hazard statements H302, H312, and H332. These statements indicate that the compound may be harmful if swallowed, in contact with skin, or if inhaled.